2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(3-piperidin-1-ylpropyl)propanamide
• InChI: InChI=1S/C17H25FN2O2/c1-14(22-16-8-6-15(18)7-9-16)17(21)19-10-5-13-20-11-3-2-4-12-20/h6-9,14H,2-5,10-13H2,1H3,(H,19,21)
• InChI Key: SDAZUXLBGVGQSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCCN1CCCCC1)OC2=CC=C(C=C2)F
• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol

Description

2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide, also known as FPPP, is a chemical compound that belongs to the class of amides. It is a white crystalline powder that has been used in scientific research for its potential applications in pharmacology and neurochemistry.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. This means that it prevents the reuptake of these neurotransmitters, leading to increased levels of dopamine and serotonin in the brain. This mechanism of action is similar to that of other drugs used to treat neurological disorders such as cocaine and amphetamines.
Biochemical and Physiological Effects:
2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide has been found to have several biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, leading to increased feelings of pleasure and euphoria. It has also been found to increase heart rate and blood pressure, which can be dangerous in high doses. 2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide has been shown to have addictive properties, which can lead to abuse and dependence.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide has several advantages for use in lab experiments. It is a well-established compound with a known synthesis method and has been extensively studied in scientific research. However, 2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide has several limitations for use in lab experiments. It has been found to have addictive properties, which can lead to ethical concerns and potential abuse. It is also a controlled substance in several countries, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on 2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide. One potential direction is to study its potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Another potential direction is to study its potential for abuse and dependence and develop strategies to prevent its misuse. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide and its effects on the brain and body.
In conclusion, 2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide is a chemical compound that has potential applications in pharmacology and neurochemistry. The synthesis method has been well-established, and it has been extensively studied in scientific research. 2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide has been found to have affinity for the dopamine and serotonin transporters, leading to increased levels of dopamine and serotonin in the brain. It has several advantages for use in lab experiments, but also has limitations and ethical concerns. Future research is needed to fully understand its potential applications and effects on the brain and body.

Scientific Research Applications

2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide has been used in scientific research to study its potential applications in pharmacology and neurochemistry. It has been found to have affinity for the dopamine transporter, which is a protein that regulates the levels of dopamine in the brain. 2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide has also been found to have affinity for the serotonin transporter, which is a protein that regulates the levels of serotonin in the brain. These findings suggest that 2-(4-fluorophenoxy)-N-[3-(1-piperidinyl)propyl]propanamide may have potential applications in the treatment of neurological disorders such as depression and Parkinson's disease.